2-[(4-butyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-cyclopentylacetamide

Specification

• CAS No.: 933213-63-9
• Molecular Formula: C18H25N3O3S2
• Molecular Weight: 395.54
• IUPAC Name: 2-[(4-butyl-1,1-dioxo-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-cyclopentylacetamide
• Standard InChI: InChI=1S/C18H25N3O3S2/c1-2-3-12-21-15-10-6-7-11-16(15)26(23,24)20-18(21)25-13-17(22)19-14-8-4-5-9-14/h6-7,10-11,14H,2-5,8-9,12-13H2,1H3,(H,19,22)
• Standard InChI Key: UKBJPUZZCDOMHJ-UHFFFAOYSA-N
• SMILES: CCCCN1C2=CC=CC=C2S(=O)(=O)N=C1SCC(=O)NC3CCCC3

Introduction

Synthesis and Preparation

The synthesis of benzothiadiazine derivatives often involves multi-step reactions, including condensation and cyclization processes. The introduction of specific substituents like the butyl and cyclopentyl groups would require careful selection of reagents and conditions to achieve the desired product.

Synthetic Steps	Description
Starting Materials	Typically involve benzene derivatives and thiadiazine precursors.
Reaction Conditions	May include high temperatures, specific solvents, and catalysts to facilitate cyclization and substitution reactions.
Purification Methods	Often involve chromatography and crystallization to isolate the pure compound.

Biological and Chemical Applications

Benzothiadiazines have been explored for various biological activities, including antimicrobial, antiviral, and anticancer properties. The specific biological activity of 2-[(4-butyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-cyclopentylacetamide would depend on its molecular structure and interactions with biological targets.

Application	Description
Pharmaceuticals	Potential use in drug development due to biological activity.
Chemical Intermediates	May serve as intermediates in the synthesis of more complex molecules.
Materials Science	Could be used in the development of new materials with specific properties.